Cas no 135701-69-8 (N-Acetylglycyl-D-glutamic acid)
N-Acetylglycyl-D-glutamic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-(2-Acetamidoacetamido)pentanedioic acid
- (2R)-2-[(2-acetamidoacetyl)amino]pentanedioic acid
- N-Acetylglycyl-D-glutaMic acid
- Tocris-0395
- CHEMBL1357656
- D-Glutamic acid, N-(N-acetylglycyl)-
- BRD-K28121004-001-01-1
- HMS3411I07
- J-006759
- N-acetylglycyl-D-glutamic-acid
- NCGC00024571-02
- CS-0020593
- (R)-2-(2-Acetamidoacetamido)pentanedioicacid
- (2R)-2-(2-ACETAMIDOACETAMIDO)PENTANEDIOIC ACID
- SCHEMBL12648688
- HY-100922
- HMS3675I07
- SR-01000597667-1
- NCGC00024571-01
- SR-01000597667
- DA-55969
- AKOS022181024
- 135701-69-8
- DTXSID20424981
- N-Acetylglycyl-D-glutamic acid
-
- Inchi: 1S/C9H14N2O6/c1-5(12)10-4-7(13)11-6(9(16)17)2-3-8(14)15/h6H,2-4H2,1H3,(H,10,12)(H,11,13)(H,14,15)(H,16,17)/t6-/m1/s1
- InChI Key: CQTYJLQESPLSOP-ZCFIWIBFSA-N
- SMILES: OC([C@@H](CCC(=O)O)NC(CNC(C)=O)=O)=O
Computed Properties
- Exact Mass: 246.08500
- Monoisotopic Mass: 246.08518617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 133Ų
Experimental Properties
- Density: 1.378
- Boiling Point: 666.4°C at 760 mmHg
- Flash Point: 356.8°C
- Refractive Index: 1.517
- PSA: 132.80000
- LogP: -0.66150
N-Acetylglycyl-D-glutamic acid Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-Acetylglycyl-D-glutamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci10686-10mg |
N-Acetylglycyl-D-glutamic acid |
135701-69-8 | 98% | 10mg |
¥1728.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci10686-50mg |
N-Acetylglycyl-D-glutamic acid |
135701-69-8 | 98% | 50mg |
¥7064.00 | 2023-09-09 | |
| TRC | A178263-10mg |
N-Acetylglycyl-D-glutamic acid |
135701-69-8 | 10mg |
$ 121.00 | 2023-04-19 | ||
| TRC | A178263-25mg |
N-Acetylglycyl-D-glutamic acid |
135701-69-8 | 25mg |
$ 236.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-204111-10 mg |
N-Acetylglycyl-D-glutamic acid, |
135701-69-8 | 10mg |
¥820.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-204111A-50 mg |
N-Acetylglycyl-D-glutamic acid, |
135701-69-8 | 50mg |
¥3,475.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-204111-10mg |
N-Acetylglycyl-D-glutamic acid, |
135701-69-8 | 10mg |
¥820.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-204111A-50mg |
N-Acetylglycyl-D-glutamic acid, |
135701-69-8 | 50mg |
¥3475.00 | 2023-09-05 |
N-Acetylglycyl-D-glutamic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N-Acetylglycyl-D-glutamic acid
N-Acetylglycyl-D-Glutamic Acid: A Comprehensive Overview
N-Acetylglycyl-D-glutamic acid, also known by its CAS number 135701-69-8, is a unique amino acid derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a modified form of glutamic acid, one of the most abundant amino acids in nature, with an acetyl group attached to the glycyl residue. The structure of N-Acetylglycyl-D-glutamic acid makes it a versatile molecule with potential applications in various industries, including pharmaceuticals, food additives, and cosmetics.
Recent studies have highlighted the role of N-Acetylglycyl-D-glutamic acid in enhancing cellular uptake of drugs and improving their bioavailability. Researchers have found that this compound can act as a carrier for hydrophobic drugs, facilitating their transport across cell membranes. This property is particularly valuable in the development of targeted drug delivery systems, where precise control over drug release and distribution is critical.
In addition to its role in drug delivery, N-Acetylglycyl-D-glutamic acid has been explored for its potential in food science. The compound exhibits excellent solubility properties, making it an ideal ingredient for creating stable emulsions and suspensions. Its ability to enhance the sensory properties of food products has also been noted, with studies suggesting that it can improve flavor profiles and extend shelf life.
The synthesis of N-Acetylglycyl-D-glutamic acid involves a multi-step process that includes peptide bond formation and acetylation. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and yield, making it more accessible for commercial applications. The use of green chemistry principles in its synthesis has also been explored, reducing environmental impact and aligning with sustainable manufacturing practices.
From a pharmacological perspective, N-Acetylglycyl-D-glutamic acid has shown promise as a precursor to glutathione, a key antioxidant in the body. Studies have demonstrated that this compound can enhance glutathione levels in cells, providing protection against oxidative stress and inflammation. This property has implications for the treatment of conditions such as neurodegenerative diseases and chronic inflammatory disorders.
The safety profile of N-Acetylglycyl-D-glutamic acid has also been extensively studied, with findings indicating that it is well-tolerated at therapeutic doses. Toxicological studies have shown no significant adverse effects when administered at recommended levels, further supporting its suitability for use in pharmaceutical and nutraceutical products.
In conclusion, N-Acetylglycyl-D-glutamic acid (CAS 135701-69-8) is a versatile compound with a wide range of applications across multiple industries. Its unique properties make it an invaluable tool in drug delivery systems, food science, and pharmacology. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.
135701-69-8 (N-Acetylglycyl-D-glutamic acid) Related Products
- 1946-82-3(Na-Acetyl-L-Lysine)
- 3303-34-2(L-Alanyl-L-leucine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 869-19-2(Glycyl-L-leucine)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 19461-38-2(N-Glycyl-L-isoleucine)
- 13115-71-4(Glycyl-glutamine)
- 2490-97-3(Aceglutamide)
- 5817-08-3(2-Acetamidopentanedioic acid)